Cas no 2243322-62-3 (1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)

1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole structure

2243322-62-3 structure

Product Name:1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

CAS No:2243322-62-3

MF:C₁₁H₁₉BN₂O₂

MW:222.091762781143

MDL:MFCD24448816

CID:4756456

PubChem ID:74890428

Update Time:2026-02-26

1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

- 1,5-Dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- 1,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- KM4141
- W2859
- 1,5-DIMETHYL-1H-PYRAZOLE-3-BORONIC ACID PINACOL ESTER
- 1,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- MDL： MFCD24448816
- Inchi： 1S/C11H19BN2O2/c1-8-7-9(13-14(8)6)12-15-10(2,3)11(4,5)16-12/h7H,1-6H3
- InChI Key： IETUYGOJUSENMA-UHFFFAOYSA-N
- SMILES： O1B(C2C=C(C)N(C)N=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 222.153958g/mol
Monoisotopic Mass: 222.153958g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3
Molecular Weight: 222.09g/mol

1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM515099-1g	1,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2243322-62-3	98%	1g	$938	2022-06-11
eNovation Chemicals LLC	Y1186327-0.25g	1,5-Dimethylpyrazole-3-boronic Acid Pinacol Ester	2243322-62-3	95%	0.25g	$470	2024-07-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97342-100MG	1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	2243322-62-3	95%	100MG	￥ 1,485.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97342-250MG	1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	2243322-62-3	95%	250MG	￥ 2,376.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97342-500MG	1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	2243322-62-3	95%	500MG	￥ 3,953.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97342-1G	1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	2243322-62-3	95%	1g	￥ 5,926.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97342-5G	1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	2243322-62-3	95%	5g	￥ 17,780.00	2023-03-30
Enamine	EN300-3249996-1g	1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2243322-62-3	95%	1g	$871.0	2023-09-04
Enamine	EN300-3249996-5g	1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2243322-62-3	95%	5g	$2525.0	2023-09-04
Enamine	EN300-3249996-10g	1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2243322-62-3	95%	10g	$3746.0	2023-09-04